Cas no 1515035-62-7 (1H-Pyrazole-4-methanamine, 3-(3-fluorophenyl)-1-methyl-)

• Product Name: 1H-Pyrazole-4-methanamine, 3-(3-fluorophenyl)-1-methyl-
• CAS No: 1515035-62-7
• MF: C₁₁H₁₂FN₃
• MW: 205.231485366821
• CID: 5263580
• Update Time: 2025-10-29

1H-Pyrazole-4-methanamine, 3-(3-fluorophenyl)-1-methyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-methanamine, 3-(3-fluorophenyl)-1-methyl-

• Inchi： 1S/C11H12FN3/c1-15-7-9(6-13)11(14-15)8-3-2-4-10(12)5-8/h2-5,7H,6,13H2,1H3
• InChI Key： JJFPQVIGKPTFJC-UHFFFAOYSA-N
• SMILES： N1(C)C=C(CN)C(C2=CC=CC(F)=C2)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 1H-Pyrazole-4-methanamine, 3-(3-fluorophenyl)-1-methyl-

Comprehensive Overview of 1H-Pyrazole-4-methanamine, 3-(3-fluorophenyl)-1-methyl- (CAS No. 1515035-62-7)

The compound 1H-Pyrazole-4-methanamine, 3-(3-fluorophenyl)-1-methyl- (CAS No. 1515035-62-7) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a pyrazole core substituted with a 3-fluorophenyl group and a methylamine side chain, makes it a valuable intermediate for the synthesis of bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, given the increasing demand for novel small-molecule therapeutics targeting neurological and inflammatory disorders.

In recent years, the search for fluorinated heterocycles like 1H-Pyrazole-4-methanamine has surged due to their enhanced metabolic stability and bioavailability. Fluorination, as seen in the 3-(3-fluorophenyl) moiety, is a key strategy in modern medicinal chemistry to improve drug-like properties. This aligns with the growing trend of precision medicine, where compounds like CAS No. 1515035-62-7 are explored for their selective interactions with biological targets. The 1-methyl substitution further modulates the compound's reactivity, making it a versatile building block for structure-activity relationship (SAR) studies.

The synthesis of 1H-Pyrazole-4-methanamine derivatives often involves multi-step organic reactions, including cyclization and amination processes. These methods are frequently optimized for scalability, reflecting the industrial demand for cost-effective production of high-purity intermediates. Analysts highlight the compound's relevance in high-throughput screening (HTS) platforms, where its structural features enable rapid diversification for lead optimization. Additionally, its logP and hydrogen-bonding capacity are critical parameters evaluated in ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) profiling.

Beyond pharmaceuticals, 3-(3-fluorophenyl)-1-methyl-1H-Pyrazole-4-methanamine has potential applications in agrochemical innovation. Fluorinated pyrazoles are known to exhibit herbicidal and insecticidal activities, addressing the need for eco-friendly crop protection agents. This resonates with global discussions on sustainable agriculture and the reduction of environmental footprints. The compound's mechanism of action, possibly involving enzyme inhibition or receptor modulation, is a subject of ongoing research.

From a commercial perspective, suppliers of CAS No. 1515035-62-7 emphasize strict quality control protocols, including HPLC and NMR validation, to meet the standards of GMP (Good Manufacturing Practice) compliance. The compound is typically offered in milligram to kilogram quantities, catering to both academic and industrial laboratories. Its storage recommendations—often under inert atmospheres at controlled temperatures—underscore the importance of stability in long-term research applications.

In summary, 1H-Pyrazole-4-methanamine, 3-(3-fluorophenyl)-1-methyl- represents a convergence of synthetic versatility and biological relevance. Its exploration aligns with cutting-edge trends like fragment-based drug design and green chemistry, answering pressing questions in the scientific community about efficient molecular optimization and sustainable synthesis routes. As research progresses, this compound is poised to play a pivotal role in advancing both therapeutic and agricultural sciences.